3-{[1-(5-bromopyrimidin-2-yl)piperidin-4-yl](methyl)amino}-1??,2-benzothiazole-1,1-dione

• IUPAC Name: N-[1-(5-bromopyrimidin-2-yl)piperidin-4-yl]-N-methyl-1,1-dioxo-1,2-benzothiazol-3-amine
• InChI: InChI=1S/C17H18BrN5O2S/c1-22(16-14-4-2-3-5-15(14)26(24,25)21-16)13-6-8-23(9-7-13)17-19-10-12(18)11-20-17/h2-5,10-11,13H,6-9H2,1H3
• InChI Key: VONDHPNIVGZIDM-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCN(CC1)C2=NC=C(C=N2)Br)C3=NS(=O)(=O)C4=CC=CC=C43
• Molecular Formula: C17H18BrN5O2S
• Molecular Weight: 436.3 g/mol

Description

The compound is a complex organic molecule that includes a benzothiazole group, a pyrimidine group, and a piperidine group. These groups are common in many pharmaceuticals and biologically active compounds.

Molecular Structure Analysis

The compound likely has a complex three-dimensional structure due to the presence of the cyclic piperidine and benzothiazole groups. The exact structure would depend on the specific arrangement and connectivity of these groups.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar functional groups can undergo a variety of reactions. For example, the bromopyrimidinyl group could potentially undergo nucleophilic substitution reactions.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Many drugs that include benzothiazole, pyrimidine, or piperidine groups work by interacting with specific enzymes or receptors.

Future Directions

Future research could involve further exploration of the biological activity of this compound, potentially leading to the development of new pharmaceuticals.